Cas no 302936-31-8 (4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate)

• Product Name: 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate
• CAS No: 302936-31-8
• MF: C₁₇H₂₁BrN₂O₅S
• MW: 445.32804274559
• CID: 5912732
• PubChem ID: 2138709
• Update Time: 2025-06-29

4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate
• SR-01000012520
• Z55151216
• 4-bromophenyl 2-(2,4-dioxo-1,3-diazaspiro[4.6]undecan-3-yl)ethanesulfonate
• 302936-31-8
• AKOS001026064
• F1408-0277
• 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro[4.6]undecan-3-yl}ethane-1-sulfonate
• SR-01000012520-1
• (4-bromophenyl) 2-(2,4-dioxo-1,3-diazaspiro[4.6]undecan-3-yl)ethanesulfonate
• 4-bromophenyl 2-(2,4-dioxo-1,3-diazaspiro[4.6]undecan-3-yl)ethane-1-sulfonate
• 1,3-Diazaspiro[4.6]undecane-3-ethanesulfonic acid, 2,4-dioxo-, 4-bromophenyl ester

• Inchi： 1S/C17H21BrN2O5S/c18-13-5-7-14(8-6-13)25-26(23,24)12-11-20-15(21)17(19-16(20)22)9-3-1-2-4-10-17/h5-8H,1-4,9-12H2,(H,19,22)
• InChI Key： RUAVZLOYLULTNT-UHFFFAOYSA-N
• SMILES： N1C2(CCCCCC2)C(=O)N(CCS(OC2=CC=C(Br)C=C2)(=O)=O)C1=O

Computed Properties

• Exact Mass: 444.03546g/mol
• Monoisotopic Mass: 444.03546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 10.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate

Introduction to 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate (CAS No. 302936-31-8) and Its Applications in Modern Chemical Biology

4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate, identified by its CAS number 302936-31-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of spirocyclic sulfonates, which are known for their diverse biological activities and potential applications in drug discovery and therapeutic development.

The molecular structure of 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a bromophenyl moiety at the 4-position enhances its binding affinity to various biological targets, while the spirocyclic framework introduces rigidity and stability to the molecule. Additionally, the sulfonate group at the ethane chain terminus improves water solubility, making it an attractive candidate for aqueous-based biological assays.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in modulating biological pathways. The spirocyclic core in 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate has been shown to interact with enzymes and receptors in a highly specific manner, leading to promising results in preclinical studies. For instance, researchers have demonstrated its potential as an inhibitor of certain kinases and proteases, which are implicated in various diseases such as cancer and inflammation.

The sulfonate group in this compound not only enhances solubility but also serves as a pharmacophore that can be further modified to optimize bioactivity. This flexibility has allowed chemists to design derivatives with improved pharmacokinetic profiles and reduced toxicity. In particular, the combination of the bromophenyl and spirocyclic sulfonate moieties creates a unique scaffold that can be tailored for targeted drug delivery systems.

In the realm of drug discovery, 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate (CAS No. 302936-31-8) has been explored as a lead compound for developing novel therapeutic agents. Its ability to interact with biological targets in a selective manner makes it a valuable tool for high-throughput screening assays. Furthermore, its structural complexity suggests that it may exhibit multiple mechanisms of action, which could be beneficial for treating multifactorial diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two carbonyl groups separated by an azine bridge. The introduction of the bromophenyl group is achieved via electrophilic aromatic substitution, while the sulfonate group is incorporated through nucleophilic substitution or sulfonation reactions.

One of the most intriguing aspects of 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate is its potential role in modulating cellular signaling pathways. Studies have shown that this compound can interfere with key signaling cascades involved in cell proliferation and differentiation. For example, it has been observed to inhibit the activity of Janus kinases (JAKs), which are critical regulators of immune responses and hematopoiesis.

The bromophenyl moiety plays a crucial role in mediating these interactions by serving as a recognition element that binds to specific amino acid residues on target proteins. This binding affinity can be further enhanced by optimizing the substitution pattern on the phenyl ring. Additionally, the spirocyclic sulfonate scaffold provides steric hindrance that prevents off-target effects, ensuring that the compound exerts its desired biological activity with minimal side effects.

Recent research has also explored the use of 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes for complex diseases such as cancer and autoimmune disorders. The compound's ability to modulate multiple signaling pathways makes it an ideal candidate for such combinatorial approaches.

The pharmaceutical industry has taken notice of these findings and is actively investigating 4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan-3-yl}ethane-1-sulfonate as a potential drug candidate. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These studies are expected to provide valuable insights into its therapeutic potential and pave the way for clinical trials in human patients.

In conclusion,4-bromophenyl 2-{2,4-dioxo-1,3-diazaspiro4.6undecan- 3-y}ethane- 1-sulfonate (CAS No. 302936- 31- 8) is a versatile organic compound with significant promise in chemical biology and drug discovery. Its unique structural features, including the bromophenyl moiety, spirocyclic core, and sulfonate group, make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts are expected to uncover additional applications for this compound, further solidifying its importance in modern pharmaceutical science.